Cas no 920161-50-8 (N-(1,3-benzothiazol-2-yl)-N'-(4-hydroxyphenyl)ethanediamide)

• Product Name: N-(1,3-benzothiazol-2-yl)-N'-(4-hydroxyphenyl)ethanediamide
• CAS No: 920161-50-8
• MF: C₁₅H₁₁N₃O₃S
• MW: 313.331141710281
• CID: 5495487
• Update Time: 2025-06-11

N-(1,3-benzothiazol-2-yl)-N'-(4-hydroxyphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(1,3-benzothiazol-2-yl)-N-(4-hydroxyphenyl)oxamide
• N-(1,3-benzothiazol-2-yl)-N'-(4-hydroxyphenyl)ethanediamide

• Inchi： 1S/C15H11N3O3S/c19-10-7-5-9(6-8-10)16-13(20)14(21)18-15-17-11-3-1-2-4-12(11)22-15/h1-8,19H,(H,16,20)(H,17,18,21)
• InChI Key： PUDBRFVECIGIPD-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(O)C=C1)(=O)C(NC1=NC2=CC=CC=C2S1)=O

Additional information on N-(1,3-benzothiazol-2-yl)-N'-(4-hydroxyphenyl)ethanediamide

Professional Introduction to N-(1,3-benzothiazol-2-yl)-N'-(4-hydroxyphenyl)ethanediamide (CAS No. 920161-50-8)

N-(1,3-benzothiazol-2-yl)-N'-(4-hydroxyphenyl)ethanediamide is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 920161-50-8, belongs to a class of molecules that exhibit promising biological activities. Its unique structural features, particularly the presence of a benzothiazole moiety and an ethanediamide backbone, make it a valuable candidate for further investigation in medicinal chemistry.

The benzothiazole ring is a well-known pharmacophore in drug discovery, renowned for its ability to interact with various biological targets. Specifically, the 1,3-benzothiazole scaffold is frequently encountered in therapeutic agents due to its role in modulating enzyme activities and receptor interactions. In the case of N-(1,3-benzothiazol-2-yl)-N'-(4-hydroxyphenyl)ethanediamide, the benzothiazol-2-yl group contributes to the compound's potential by enhancing its binding affinity to specific proteins and enzymes.

Complementing the benzothiazole component, the ethanediamide moiety introduces a secondary amine group that can participate in hydrogen bonding interactions. This feature is particularly useful in designing molecules that require precise spatial orientation within biological targets. The combination of these structural elements suggests that N-(1,3-benzothiazol-2-yl)-N'-(4-hydroxyphenyl)ethanediamide may exhibit multiple modes of action, making it a versatile tool for pharmacological exploration.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies have been instrumental in identifying potential binding pockets within target proteins, allowing for the rational design of analogs with improved efficacy. The N-(1,3-benzothiazol-2-yl)-N'-(4-hydroxyphenyl)ethanediamide structure has been subjected to such analyses, revealing promising interactions with enzymes involved in inflammatory pathways.

In addition to computational studies, experimental approaches have also been employed to validate the biological potential of this compound. In vitro assays have demonstrated that derivatives of N-(1,3-benzothiazol-2-yl)-N'-(4-hydroxyphenyl)ethanediamide exhibit inhibitory effects on certain kinases and transcription factors. These findings align with the growing interest in benzothiazole-based compounds as modulators of cellular signaling cascades.

The hydroxyl group at the para position of the phenyl ring in N-(1,3-benzothiazol-2-yl)-N'-(4-hydroxyphenyl)ethanediamide adds another layer of complexity to its biological profile. Hydroxylated aromatic rings are known to enhance solubility and metabolic stability, which are critical factors for drug-like properties. This feature may contribute to the compound's bioavailability and reduce its clearance rate from biological systems.

The synthesis of N-(1,3-benzothiazol-2-yl)-N'-(4-hydroxyphenyl)ethanediamide involves multi-step organic reactions that require careful optimization. The introduction of the benzothiazole ring typically involves cyclization reactions using appropriate precursors such as thioamides and aldehydes. Subsequent functionalization at the 2-position of the benzothiazole ring and coupling with 4-hydroxybenzene derivatives complete the structure.

The growing interest in N-(1,3-benzothiazol-2-yl)-N'-(4-hydroxyphenyl)ethanediamide is reflected in the increasing number of patents and scientific publications focusing on its derivatives. Researchers are exploring modifications to both the benzothiazole and phenyl portions of the molecule to enhance their pharmacological properties. Such efforts aim to develop novel therapeutic agents with improved selectivity and reduced side effects.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its structural features make it a suitable candidate for use in agrochemicals and specialty chemicals, where similar scaffolds are known to exhibit bioactivity against pests and pathogens. Furthermore, its stability under various environmental conditions suggests that it could be utilized in industrial processes requiring robust chemical behavior.

As research continues to uncover new biological functions associated with benzothiazole derivatives, compounds like N-(1,3-benzothiazol-2-yl)-N'-(4-hydroxyphenyl)ethanediamide are likely to play an increasingly important role in drug discovery programs. The integration of cutting-edge technologies such as high-throughput screening and CRISPR-based genetic assays will further accelerate the identification of lead compounds derived from this scaffold.

In conclusion, N-(1,3-benzothiazol-2-yl)-N'-(4-hydroxyphenyl)ethanediamide represents a significant advancement in medicinal chemistry due to its unique structural attributes and demonstrated biological activity. Its combination of a benzothiazole moiety and an ethanediamide backbone positions it as a versatile molecule for further exploration. With ongoing research efforts focused on optimizing its pharmacological properties, this compound holds great promise for future therapeutic applications.